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Compound of Interest

Compound Name: 2,9-Undecadiyne

Cat. No.: B156592

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and synthesis of 2,9-
undecadiyne, a symmetrical internal diyne. While public database entries confirm its existence
and provide basic physicochemical properties, a definitive seminal publication detailing its initial
discovery and synthesis remains elusive in readily accessible scientific literature. This review,
therefore, focuses on the plausible synthetic routes based on established organic chemistry
principles and available data for similar compounds.

Plausible Synthesis and Characterization

Based on the structure of 2,9-undecadiyne, the most probable synthetic pathway involves the
alkylation of a smaller terminal alkyne. A likely approach is the reaction of 1-pentyne with a
suitable base to form a pentynyl anion, followed by coupling with a five-carbon electrophile.

A standard and effective method for such a transformation is the reaction of a terminal alkyne
with a strong base, such as sodium amide (NaNH:) in liquid ammonia, to generate a potent
nucleophile.[1][2][3] This acetylide anion can then participate in a nucleophilic substitution
(SN2) reaction with an appropriate alkyl halide.[1][3]

Postulated Synthetic Pathway

A logical synthetic route to 2,9-undecadiyne would involve the following steps:
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o Deprotonation of 1-Pentyne: 1-Pentyne is treated with sodium amide in liquid ammonia. The
strongly basic amide anion removes the acidic terminal proton from the alkyne, forming the
sodium salt of the pentynyl anion (a sodium acetylide).[2][3]

o Alkylation with a 1,5-Dihalopentane: The resulting pentynyl anion is then reacted with a 1,5-
dihalopentane, such as 1,5-dibromopentane. The nucleophilic carbon of the acetylide attacks
one of the electrophilic carbons of the dihalopentane, displacing a bromide ion in an SN2
reaction. A second equivalent of the pentynyl anion would then react at the other end of the
pentane chain to form the carbon skeleton of 2,9-undecadiyne.

The overall postulated reaction is as follows:

Step 1: Deprotonation

2 x NaNH2
- 2 x NH3
2 x CH3CH2CH2C=CH 2 x CH3CH2CH2C=C-Na+

Step 2: Alkylation

CH3CH2CH2C=C(CH2)5C=CCH2CH2CH3 2 x NaBr
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Postulated synthesis of 2,9-Undecadiyne.

Physicochemical and Spectroscopic Data

While the primary literature on the discovery of 2,9-undecadiyne is not readily available, its
physicochemical properties and some spectroscopic data have been compiled in chemical

databases.

Property Value Source
Molecular Formula Ci11Hie PubChem[4]
IUPAC Name undeca-2,9-diyne PubChem[4]
CAS Number 1785-53-1 PubChem[4]
Molecular Weight 148.25 g/mol PubChem[4]
Boiling Point Not available

Melting Point Not available

Density Not available

Spectroscopic data is essential for the structural elucidation and confirmation of synthesized
compounds. The following data for 2,9-undecadiyne is available from public repositories:

Spectroscopic Data Details Source
13C NMR Spectrum available
GC-MS Spectrum available

The absence of detailed experimental protocols and characterization data in peer-reviewed
journals is a notable gap in the scientific record for this compound. Further investigation into
older or less-digitized chemical literature may be required to uncover the original discovery and
synthesis of 2,9-undecadiyne. Researchers working with this compound are encouraged to
perform thorough characterization and publish their findings to contribute to the public body of
knowledge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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